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Compound of Interest

Compound Name: 3-Methylhexyl Acetate
CAS No.: 50373-54-1
Cat. No.: B1417962
- 7

This guide provides a comprehensive technical overview of 3-Methylhexyl Acetate, a
significant ester in the fields of flavor, fragrance, and chemical synthesis. It is intended for
researchers, scientists, and professionals in drug development and related industries, offering
in-depth insights into its molecular characteristics, synthesis, applications, and safety protocols.

Introduction and Core Concepts

3-Methylhexyl Acetate (CAS No. 50373-54-1) is an organic compound classified as an ester
of acetic acid and 3-methylhexanol.[1][2] It is a colorless liquid recognized for its characteristic
fruity aroma, which has led to its widespread use in the food and cosmetic industries.[1][2]
Structurally, it features a six-carbon chain with a methyl group at the third position, a key
feature influencing its distinct sensory properties.[2] This guide delves into the fundamental
chemical and physical properties of 3-Methylhexyl Acetate, providing a robust foundation for
its application and handling in a laboratory and industrial setting.

Molecular and Physicochemical Profile

A thorough understanding of the molecular and physicochemical properties of 3-Methylhexyl
Acetate is paramount for its effective application. These properties dictate its behavior in
various matrices and are crucial for formulation, quality control, and safety assessments.

Chemical Structure and Isomerism
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The molecular formula for 3-Methylhexyl Acetate is CoH1s02.[1][3][4] The presence of a chiral
center at the third carbon atom of the hexyl chain means that 3-Methylhexyl Acetate can exist
as two enantiomers: (R)-3-methylhexyl acetate and (S)-3-methylhexyl acetate. The
stereochemistry can influence the biological activity and sensory properties of the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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